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Compound of Interest

Compound Name:
6-O-Stearoyl-N-acetylmuramyl-

alanylisoglutamine

CAS No.: 60398-08-5

Cat. No.: B1209817

Get Quote

Structural Divergence, Synthetic Pathways, and Immunomodulatory Mechanisms

Executive Summary
Muramyl Dipeptide (MDP) is the minimal bioactive peptidoglycan motif recognized by the

intracellular receptor NOD2 (Nucleotide-binding oligomerization domain-containing protein 2).

[1][2][3][4] While MDP is a potent immunoadjuvant, its clinical utility is limited by rapid

clearance and pyrogenicity.[2][5]

To overcome these pharmacokinetic barriers, lipophilic derivatives were engineered. This guide

differentiates two primary strategies:

Romurtide (MDP-Lys(L18)): Modification of the peptide terminus via a stearoylated lysine

linker.

L18-MDP (6-O-stearoyl-MDP): Modification of the carbohydrate moiety via esterification of

the primary hydroxyl.
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Both compounds enhance membrane anchoring and macrophage activation but utilize distinct

chemical architectures to achieve bioavailability.

Structural Analysis & Chemical Logic
The core pharmacophore for both molecules is N-acetylmuramyl-L-alanyl-D-isoglutamine. The

divergence lies in the attachment site of the stearoyl (C18) fatty acid tail, which dictates their

physicochemical properties and receptor interaction modes.

Comparative Chemical Structure
Feature Romurtide (MDP-Lys(L18))

L18-MDP (6-O-Stearoyl-

MDP)

Lipid Attachment Site C-Terminus of Peptide C6-Position of Muramic Acid

Linkage Type
Amide bond (via

-amino of Lysine)
Ester bond

Chemical Formula

Stereochemistry L-Ala, D-isoGln, L-Lys L-Ala, D-isoGln

Hydrophobicity
Amphipathic (Polar

sugar/peptide + Non-polar tail)

Amphipathic (Hydrophobic

sugar face)

Primary Clinical Use Leukopenia recovery, Adjuvant
Adjuvant

(Research/Preclinical)

Structural Logic Diagram (DOT)
The following diagram visualizes the structural derivation of both compounds from the parent

MDP scaffold.
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Pharmacokinetic Outcome
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ROMURTIDE
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Add L-Lysine linker
Stearoylate epsilon-amine

L18-MDP
(6-O-Stearoyl-MDP)

Direct esterification of
Muramic Acid C6-OH

Lipophilic Tail (C18)
Increases membrane retention
Enhances endosomal uptake

Click to download full resolution via product page

Caption: Structural derivation of Romurtide and L18-MDP from the parent MDP molecule,

highlighting the distinct attachment points of the lipophilic stearoyl chain.

Mechanism of Action: NOD2 Agonism
Both L18-MDP and Romurtide function as NOD2 agonists. The lipophilic modification does not

alter the core recognition by the NOD2 LRR (Leucine-Rich Repeat) domain but significantly

enhances cellular uptake and half-life.

Signaling Cascade
Upon endocytosis by macrophages or dendritic cells:
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Recognition: The MDP moiety binds to cytosolic NOD2.

Activation: NOD2 undergoes conformational change and oligomerization.[1]

Recruitment: RIP2 (Receptor-Interacting Protein 2) kinase is recruited via CARD-CARD

interactions.

Ubiquitination: RIP2 is polyubiquitinated, recruiting the TAK1 complex.

Transcription: Activation of NF-

B and MAPK pathways leads to cytokine production (TNF-

, IL-1

, IL-6).

NOD2 Signaling Pathway Visualization

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://synapse.patsnap.com/article/what-is-the-mechanism-of-romurtide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209817?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Romurtide / L18-MDP
(Extracellular)

Endosomal Uptake
(Lipophilic Tail Facilitated)

NOD2 (Inactive)
Cytosolic Sensor

 Cytosolic Release

NOD2 Oligomer
(Active)

 Ligand Binding

RIP2 Kinase
(Recruitment via CARD)

Polyubiquitination
(K63-linked)

TAK1 / TAB Complex

IKK Complex

NF-kB Translocation

Gene Expression:
TNF-alpha, IL-1, IL-6, CSF

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b1209817/docs?utm_src=pdf-body-img#technical-analysis-l18-mdp-vs-romurtide-mdp-lys-l18
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209817?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: The canonical NOD2 signaling cascade activated by Romurtide and L18-MDP, leading

to the production of pro-inflammatory cytokines and colony-stimulating factors.

Experimental Protocols
Synthesis of Romurtide (Protocol Summary)
Causality: The synthesis requires sequential peptide coupling to ensure stereochemical

integrity, followed by the attachment of the lipophilic tail to the lysine side chain.

Dipeptide Formation: Condense Boc-L-Ala with Benzyl-D-isoGln using DCC/N-

hydroxysuccinimide (HOSu).

Deprotection: Hydrogenate (Pd/C) to yield Boc-L-Ala-D-isoGln.

Tripeptide Formation: Couple with

-Z-L-Lys-OBzl (protected lysine).

Muramylation: Remove Boc group (TFA) and condense with 1-O-benzyl-4,6-O-benzylidene-

N-acetylmuramic acid.

Stearoylation:

Hydrogenate to remove Z and Benzyl groups.[2]

React the free

-amino group of Lysine with Stearic acid N-hydroxynorbornene-2,3-dicarboxyimide ester in
DMF/N-methylmorpholine.

Validation: Verify structure via NMR and Mass Spectrometry (

Da for free base).

Biological Validation: Macrophage Activation Assay
Objective: Quantify the potency of the analog in stimulating TNF-

release.
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Cell Culture: Isolate Bone Marrow-Derived Macrophages (BMDMs) from mice or use RAW

264.7 cell line.

Seeding: Plate cells at

cells/well in 96-well plates.

Treatment:

Vehicle Control (DMSO < 0.1%).[6]

Romurtide (0.1, 1, 10

g/mL).

L18-MDP (0.1, 1, 10

g/mL).

Positive Control: LPS (100 ng/mL).

Incubation: Incubate for 24 hours at 37°C, 5%

.

Quantification: Harvest supernatant. Measure TNF-

via ELISA.

Data Analysis: Plot dose-response curves. Romurtide typically shows higher potency than

native MDP due to enhanced uptake.

Clinical & Research Context
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Parameter Romurtide L18-MDP

Development Status

Approved (Japan) for

Leukopenia; Investigational

elsewhere.

Primarily Research Tool /

Preclinical Adjuvant.[7]

Therapeutic Indication
Restoration of neutrophils after

chemotherapy/radiotherapy.[8]

Vaccine adjuvant

(experimental).[7][9][10]

Key Advantage
Stimulates Colony Stimulating

Factors (CSF) production.[8]

Potent non-specific resistance

to bacterial infection.[5]

Toxicity Profile
Pyrogenic at high doses

(manageable).

Pyrogenic; lipophilicity alters

toxicity profile compared to

MDP.

Expert Insight: The stearoyl chain in Romurtide not only facilitates membrane interaction but

also promotes the release of cytokines like G-CSF (Granulocyte Colony-Stimulating Factor),

making it specifically useful for treating leukopenia (low white blood cell count). L18-MDP (6-O-

stearoyl) is often utilized in vaccine formulations to create depot effects, slowly releasing the

immunomodulator to antigen-presenting cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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